hCA I-IN-3

• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C20H22N2O2/c1-16-3-5-17(6-4-16)14-24-20(13-22-12-11-21-15-22)18-7-9-19(23-2)10-8-18/h3-12,15,20H,13-14H2,1-2H3
• InChIKey: XPPSLAYIDXFIQH-UHFFFAOYSA-N

hCA I-IN-3: Dual hCA I/II Inhibitor

hCA I-IN-3, designated as compound 24, is an aryl ether derivative and a potent inhibitor of human carbonic anhydrase (hCA) isozymes. It demonstrates significant inhibitory activity against the cytosolic isozymes hCA I and hCA II, with reported IC50 values of 4.77 nM and 9.66 nM, respectively [1]. As a member of a broader series of imidazole-derived alkyl and aryl ethers investigated for their anticancer, antioxidant, and enzyme inhibition properties [2], hCA I-IN-3 is a research tool compound primarily applied in oncology research [1].

Dual hCA I/II inhibition study fit

Non-sulfonamide aryl ether chemotype

Oncology and pH regulation research models

• [1] TargetMol. hCA I-IN-3. T209976. 2026. View Source
• [2] Faris M, et al. Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I-II Inhibition Properties, and In Silico Studies. ACS Omega. 2024;9(19):20937-20956. View Source

Why hCA I-IN-3 Cannot Be Substituted

The assumption that any human carbonic anhydrase I (hCA I) inhibitor can be freely substituted for another is scientifically invalid due to profound differences in their isozyme selectivity profiles and potency. While compounds like hCA I-IN-1 and hCA I-IN-2 are also classified as hCA I inhibitors, their quantitative inhibition constants (Ki) and selectivity indices across the broader carbonic anhydrase family (including hCA II, hCA IX, and hCA XII) diverge dramatically [1][2]. For instance, hCA I-IN-1 is a potent but less selective inhibitor, while hCA I-IN-2 shows high selectivity for hCA I over hCA II but with reduced absolute potency on hCA I compared to hCA I-IN-3 [1][2]. These distinct pharmacological fingerprints mean that replacing one compound with another in a research model will alter the target engagement profile, potentially confounding results related to specific hCA I-mediated pathways and off-target isozyme effects.

hCA I-IN-3 Acetazolamide

May exhibit reduced hCA I inhibition; dual hCA I/II profile may not transfer

hCA I-IN-3 hCA I-IN-1 / hCA I-IN-2

Isoform selectivity context and absolute potency may shift; dual inhibition profile not interchangeable

Non-sulfonamide scaffold Sulfonamide inhibitors

Binding mechanism and off-target profile may differ; chemotype-based effects may not transfer

• [1] MedChemExpress. hCA I-IN-1. HY-146982. 2026. View Source
• [2] MedChemExpress. hCA I-IN-2. HY-146984. 2026. View Source

hCA I-IN-3 Comparative Evidence

hCA I Inhibition vs Acetazolamide

hCA I-IN-3 demonstrates a significantly lower IC50 value for hCA I inhibition compared to hCA I-IN-1, indicating greater potency. Specifically, hCA I-IN-3 exhibits an IC50 of 4.77 nM against hCA I [1]. In contrast, hCA I-IN-1 shows a Ki of 38.3 nM for the same isozyme [2]. This represents a direct, quantifiable difference in primary target affinity.

hCA I Potency

Reported

IC50 4.77 nM

13.1× vs Acetazolamide (62.80 nM)

Supports hCA I inhibition assay interpretation

In vitro recombinant enzyme assay context

Evidence Dimension	Inhibition of human carbonic anhydrase I (hCA I)
Target Compound Data	IC50 = 4.77 nM
Comparator Or Baseline	hCA I-IN-1: Ki = 38.3 nM
Quantified Difference	hCA I-IN-3 shows an approximately 8-fold higher potency (lower concentration required for inhibition) compared to hCA I-IN-1 for the hCA I isozyme.
Conditions	Target compound data derived from an in vitro enzyme inhibition assay as reported by the vendor [1]. Comparator data is a Ki value from a standard enzyme inhibition assay as reported by the vendor [2]. Note: IC50 and Ki are distinct kinetic parameters, so this is a cross-study potency comparison, not a direct kinetic equivalence.

Why This Matters

For researchers aiming to achieve maximum hCA I inhibition at the lowest possible compound concentration, hCA I-IN-3 offers a clear potency advantage over hCA I-IN-1, potentially reducing off-target effects related to higher dosing.

• [1] TargetMol. hCA I-IN-3. T209976. 2026. View Source
• [2] MedChemExpress. hCA I-IN-1. HY-146982. 2026. View Source

hCA II Inhibition vs Acetazolamide

While hCA I-IN-2 is a more selective inhibitor for hCA I over hCA II (with a Ki for hCA I of 18.8 nM and for hCA II of 375.1 nM) [2], hCA I-IN-3 exhibits potent dual inhibition of both hCA I and hCA II, with IC50 values of 4.77 nM and 9.66 nM, respectively [1]. This provides a quantifiable difference in selectivity and potency profile.

hCA II Potency

Reported

IC50 9.66 nM

5.9× vs Acetazolamide (57.75 nM)

Supports hCA II inhibition assay interpretation

In vitro recombinant enzyme assay context

Evidence Dimension	Inhibition of human carbonic anhydrase I (hCA I) and II (hCA II)
Target Compound Data	hCA I IC50 = 4.77 nM; hCA II IC50 = 9.66 nM
Comparator Or Baseline	hCA I-IN-2: hCA I Ki = 18.8 nM; hCA II Ki = 375.1 nM
Quantified Difference	For hCA I, hCA I-IN-3's IC50 is approximately 4-fold lower than hCA I-IN-2's Ki. For hCA II, the difference is far more pronounced: hCA I-IN-3 is roughly 39-fold more potent.
Conditions	Target compound data is from an in vitro enzyme inhibition assay as reported by the vendor [1]. Comparator data is a Ki value from a standard enzyme inhibition assay as reported by the vendor [2]. Note: IC50 and Ki are distinct kinetic parameters, so this is a cross-study comparison of potency.

Why This Matters

The choice between hCA I-IN-3 and hCA I-IN-2 is critical and depends on the research goal. hCA I-IN-3 is superior for studies requiring potent dual inhibition of both cytosolic isozymes hCA I and hCA II. Conversely, hCA I-IN-2 is more appropriate when selective engagement of hCA I is required to minimize confounding effects from hCA II inhibition.

• [1] TargetMol. hCA I-IN-3. T209976. 2026. View Source
• [2] MedChemExpress. hCA I-IN-2. HY-146984. 2026. View Source

Selectivity vs Other hCA I Inhibitors

hCA I-IN-3 demonstrates vastly superior potency in vitro compared to the clinically used carbonic anhydrase inhibitor, acetazolamide (AAZ). hCA I-IN-3 exhibits an IC50 of 4.77 nM against hCA I [1], while a recent study reports acetazolamide's Ki for hCA I as 1052.22 nM [2]. This represents a >220-fold difference in inhibitory concentration.

Selectivity vs hCA I-IN-1/2

Reported

hCA I IC50 4.77 nM

8.0× vs hCA I-IN-1 (Ki 38.3 nM) 3.9× vs hCA I-IN-2 (Ki 18.8 nM)

Selectivity window 74-fold vs 38.8-fold

Supports isoform selectivity profiling interpretation

Cross-study comparison; IC50 and Ki not directly interchangeable

Evidence Dimension	Inhibition of human carbonic anhydrase I (hCA I)
Target Compound Data	IC50 = 4.77 nM
Comparator Or Baseline	Acetazolamide (AAZ): Ki = 1052.22 nM
Quantified Difference	hCA I-IN-3's IC50 is approximately 220-fold lower than the Ki of acetazolamide for the hCA I isozyme.
Conditions	Target compound data is from an in vitro enzyme inhibition assay as reported by the vendor [1]. Comparator data is a Ki value determined by a stopped-flow CO2 hydrase assay [2]. Note: IC50 and Ki are distinct kinetic parameters, so this is a cross-study comparison of potency.

Why This Matters

This substantial potency differential underscores hCA I-IN-3's utility as a superior research tool for probing hCA I biology, as it can achieve significant target inhibition at concentrations far below those required for the standard reference inhibitor, acetazolamide.

• [1] TargetMol. hCA I-IN-3. T209976. 2026. View Source
• [2] Genc H, et al. Table 4. Compound No. ACZ. Antibiotics. 2023; 12(1):128. View Source

hCA I-IN-3 Research Applications

Profiling hCA I/II Overlap in Cancer Models

hCA I-IN-3 is an optimal chemical probe for oncology research where concurrent and potent inhibition of both cytosolic carbonic anhydrase isozymes I and II is desired. Given its low nanomolar IC50 values for hCA I (4.77 nM) and hCA II (9.66 nM) [1], it can be deployed at low concentrations to effectively suppress the activity of both enzymes in cancer cell lines, as demonstrated in the original study on MCF7, C6, and HT-29 cells [2]. This dual inhibition profile is particularly relevant for studying the combined role of these isozymes in pH regulation, cell proliferation, and survival under hypoxic tumor conditions.

High-Potency Control in Selectivity Profiling

Researchers seeking to inhibit hCA I with high efficacy at sub-micromolar concentrations should select hCA I-IN-3 over the standard clinical reference compound, acetazolamide. The >220-fold potency difference for hCA I (IC50 of 4.77 nM vs. a Ki of 1052.22 nM for acetazolamide) [1][3] makes hCA I-IN-3 a far more effective tool for achieving robust target engagement in vitro. This reduces the required compound concentration, thereby minimizing potential off-target effects and solubility issues associated with high-dose acetazolamide use.

Non-Sulfonamide Inhibition Mechanisms

hCA I-IN-3 serves as a valuable chemical tool for target validation studies focused on the physiological or pathological roles of hCA I and hCA II. Its potent dual inhibition profile [1] differentiates it from more selective but less potent analogs like hCA I-IN-2 [4]. It is therefore the preferred choice in experiments where the goal is to phenocopy a genetic knockdown or knockout of both cytosolic isozymes, such as in studies of bone resorption, cerebrospinal fluid production, or certain metabolic syndromes where both enzymes are implicated.

Use as a Reference Inhibitor in the Development of Next-Generation Isozyme-Selective Compounds

In medicinal chemistry programs aimed at developing isozyme-selective carbonic anhydrase inhibitors (e.g., for hCA IX or hCA XII in cancer therapy), hCA I-IN-3 is an ideal control compound. Its well-defined, potent, and non-selective inhibition of the widespread cytosolic isoforms hCA I and hCA II [1] provides a reliable benchmark. The high selectivity index of a novel compound can be directly and meaningfully demonstrated by comparing its activity against the desired target (e.g., hCA IX) to its lack of activity against hCA I and II, using hCA I-IN-3 as a positive control for those off-target isoforms.

Application

Selection Property

Validation Focus

Cancer cell pH regulation studies

Dual hCA I/II inhibition context

Intracellular pH and proliferation endpoint review

hCA isoform selectivity profiling control

Reported dual inhibition potency benchmark

Isoform selectivity assay review

Non-sulfonamide CA inhibition mechanism studies

Aryl ether non-sulfonamide scaffold

Binding mode and chemotype comparison

• [1] TargetMol. hCA I-IN-3. T209976. 2026. View Source
• [2] Faris M, et al. Imidazole-Derived Alkyl and Aryl Ethers: Synthesis, Characterization, In Vitro Anticancer and Antioxidant Activities, Carbonic Anhydrase I-II Inhibition Properties, and In Silico Studies. ACS Omega. 2024;9(19):20937-20956. View Source
• [3] Genc H, et al. Table 4. Compound No. ACZ. Antibiotics. 2023; 12(1):128. View Source
• [4] MedChemExpress. hCA I-IN-2. HY-146984. 2026. View Source